BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to Ehretinine:
Chemical Structure and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ehretinine

Cat. No.: B1595136

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ehretinine is a naturally occurring pyrrolizidine alkaloid isolated from plants of the Ehretia
genus, notably Ehretia aspera. This document provides a comprehensive technical overview of
the chemical structure, physicochemical properties, and known biological activities of
Ehretinine. All quantitative data are presented in structured tables for clarity and comparative
analysis. Detailed experimental methodologies from cited literature are provided to facilitate
reproducibility. Furthermore, logical relationships and experimental workflows are visualized
using Graphviz diagrams to enhance understanding of the underlying processes.

Chemical Structure and Identification

Ehretinine is a pyrrolizidine alkaloid characterized by a retronecanol base esterified with p-
methoxybenzoic acid. Its chemical identity is well-established through various spectroscopic
and analytical techniques.

Table 1: Chemical Identifiers for Ehretinine
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Identifier

Value

Citation

IUPAC Name

[(AR,7S,8R)-7-methyl-
2,3,5,6,7,8-hexahydro-1H-
pyrrolizin-1-yl] 4-
methoxybenzoate

[1](2]

SMILES

C[C@H]1CCN2[C@H]1--
INVALID-LINK--
OC(=0)C3=CC=C(C=C3)0C

[1](2]

InChl

InChl=1S/C16H21NO3/c1-11-
7-9-17-10-8-14(15(11)17)20-
16(18)12-3-5-13(19-2)6-4-
12/h3-6,11,14-15H,7-10H2,1-
2H3/t11-,14+,15+/m0/s1

[1](2]

InChlKey

PIRUMYPCEYRZQG-
NILFDRSVSA-N

[1](2]

CAS Number

76231-29-3

[1](3]

Molecular Formula

C16H21NO3

[1](2]

Molecular Weight

275.34 g/mol

[1](2]

Physicochemical Properties

The physicochemical properties of Ehretinine are crucial for its handling, formulation, and

pharmacokinetic profiling. While comprehensive experimental data is limited in publicly

available literature, some key properties have been reported or can be computationally

predicted.

Table 2: Physicochemical Properties of Ehretinine
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Property Value Citation
Colorless needles (crystallized
Appearance [4]
from EtOH)
Optical Rotation [a]D =-108° (c 1.0, MeOH) [4]

Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone
XlogP 3.0 [5]

Isolation of Ehretinine from Ehretia aspera

The following protocol is a generalized procedure for the isolation of Ehretinine from the

leaves of Ehretia aspera, based on common alkaloid extraction methodologies.

Experimental Protocol: Isolation and Purification

o Extraction:

o Air-dried and powdered leaves of Ehretia aspera are exhaustively extracted with ethanol

(95%) at room temperature.

o The ethanolic extract is concentrated under reduced pressure to yield a crude residue.

o Acid-Base Partitioning:

o The crude residue is acidified with 5% hydrochloric acid and filtered.

o The acidic solution is washed with chloroform to remove non-alkaloidal impurities.

o The aqueous layer is then basified with ammonium hydroxide to a pH of 9-10.

o The basified solution is extracted repeatedly with chloroform.

o Purification:
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o The combined chloroform extracts are washed with distilled water, dried over anhydrous
sodium sulfate, and concentrated in vacuo.

o The resulting crude alkaloid mixture is subjected to column chromatography over silica
gel.

o Elution is carried out with a gradient of chloroform and methanol.

o Fractions are monitored by thin-layer chromatography (TLC), and those containing
Ehretinine are combined.

o Crystallization:

o The purified Ehretinine is crystallized from ethanol to afford colorless needles.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1595136?utm_src=pdf-body
https://www.benchchem.com/product/b1595136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Ehretinine Isolation

1. Dried & Powdered Leaves of Ehretia aspera

l

2. Ethanolic Extraction

\ 4

3. Concentration to Crude Extract

l

4. Acidification (5% HCI) & Filtration

\ 4

5. Chloroform Wash (Removal of Impurities)

l

6. Basification (NH4OH)

\ 4

7. Chloroform Extraction of Alkaloids

l

8. Concentration of Chloroform Extracts

\ 4

9. Silica Gel Column Chromatography

;

10. TLC Monitoring & Fraction Pooling

l

11. Crystallization from Ethanol

Pure Ehretinine Crystals

Click to download full resolution via product page

Workflow for the isolation of Ehretinine.
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Spectroscopic Characterization

The structure of Ehretinine has been elucidated using various spectroscopic methods. While
specific raw spectra are not readily available in all databases, the expected characteristic
signals can be inferred.

Table 3: Expected Spectroscopic Data for Ehretinine

Technique Expected Features

Signals corresponding to the pyrrolizidine ring

protons, the methyl group, the methoxy group,

1IH NMR )
and the aromatic protons of the p-
methoxybenzoyl moiety.
Resonances for all 16 carbon atoms, including
the carbonyl carbon of the ester, the aromatic
BBC NMR

carbons, the methoxy carbon, and the carbons

of the pyrrolizidine skeleton.

Characteristic absorption bands for the C=0
IR (infrared) stretching of the ester, C-O stretching, aromatic
nfrare
C=C stretching, and C-H stretching of aliphatic

and aromatic groups.

A molecular ion peak corresponding to the

molecular weight of Ehretinine (m/z 275.15),
MS (Mass Spectrometry) ) i o

along with fragmentation patterns characteristic

of the pyrrolizidine alkaloid structure.

Pharmacological Properties and Biological
Activities

The genus Ehretia has a history of use in traditional medicine for treating various ailments,
including cough, inflammation, and syphilis.[3] While specific pharmacological studies on pure

Ehretinine are limited, related pyrrolizidine alkaloids and extracts from Ehretia species have
demonstrated a range of biological activities.
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The general workflow for investigating the pharmacological properties of a natural product like
Ehretinine is outlined below.

Pharmacological Investigation Workflow

In Vitro Studies

Initial Screening (e.g., Cytotoxicity Assays)

Pl

Cell-based Functional Assays

In Vivo Studies J

Animal Models of Disease

il

Pharmacokinetic Studies (ADME)

Receptor Binding Assays Enzyme Inhibition Assays

Toxicology Studies

Mechanism of Action Studies

Lead Optimization

Click to download full resolution via product page

General workflow for pharmacological screening.

Further research is required to fully elucidate the specific biological activities and mechanism of
action of Ehretinine.

Conclusion

Ehretinine is a well-characterized pyrrolizidine alkaloid with a defined chemical structure.
While its physicochemical properties are partially documented, there is a need for more
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extensive experimental data. The traditional medicinal uses of the Ehretia genus suggest
potential pharmacological activities for Ehretinine, warranting further investigation through
systematic in vitro and in vivo studies to explore its therapeutic potential. This guide provides a
foundational resource for researchers and scientists interested in the further study and
development of Ehretinine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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